Cas no 24552-04-3 (3-Octanamine)

• Product Name: 3-Octanamine
• CAS No: 24552-04-3
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 2661001
• PubChem ID: 547362
• Update Time: 2025-04-21

3-Octanamine Chemical and Physical Properties

Names and Identifiers

• octan-3-amine
• 3-Octylamine
• SCHEMBL120706
• 3-Octanamine
• 24552-04-3
• oct-3-ylamine
• Q5651966
• Hexylamine, 1-ethyl-
• 1-Ethylhexylamine #
• 3-Aminooctane
• DTXSID50338188
• DTXCID80289275

• Inchi： 1S/C8H19N/c1-3-5-6-7-8(9)4-2/h8H,3-7,9H2,1-2H3
• InChI Key： JASMWYNKLTULAN-UHFFFAOYSA-N
• SMILES： NC(CC)CCCCC

Computed Properties

• Exact Mass: 129.151749610Da
• Monoisotopic Mass: 129.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų